Cas no 2138039-35-5 (2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid)

2-3-(Oxan-4-yl)-1H-pyrazol-1-ylacetic acid is a heterocyclic compound featuring a pyrazole core linked to an oxane (tetrahydropyran) ring via an acetic acid moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate for biologically active molecules. The oxane ring enhances stability and influences pharmacokinetic properties, while the acetic acid group allows for further functionalization. Its well-defined molecular architecture makes it suitable for targeted modifications in drug discovery and agrochemical research. The compound’s balanced polarity and moderate reactivity facilitate its use in coupling reactions, offering a reliable scaffold for developing novel derivatives with potential therapeutic or industrial relevance.
2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid structure
2138039-35-5 structure
Product Name:2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid
CAS No:2138039-35-5
MF:C10H14N2O3
MW:210.229762554169
CID:6157180
PubChem ID:165835131
Update Time:2025-10-29

2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid
    • 2-[3-(oxan-4-yl)-1H-pyrazol-1-yl]acetic acid
    • 2138039-35-5
    • EN300-1137423
    • Inchi: 1S/C10H14N2O3/c13-10(14)7-12-4-1-9(11-12)8-2-5-15-6-3-8/h1,4,8H,2-3,5-7H2,(H,13,14)
    • InChI Key: XEJASMNKJJBODR-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C=CN(CC(=O)O)N=2)CC1

Computed Properties

  • Exact Mass: 210.10044231g/mol
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 64.4Ų

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Additional information on 2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid

Comprehensive Overview of 2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid (CAS No. 2138039-35-5)

2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid (CAS No. 2138039-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatility in drug discovery and material science. The presence of the oxan-4-yl moiety and the acetic acid functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid has surged, driven by their role in developing novel therapeutics and sustainable agrochemicals. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in treating metabolic disorders or plant diseases. The compound's CAS No. 2138039-35-5 is frequently searched in academic databases, reflecting its growing relevance in interdisciplinary studies.

One of the key advantages of 2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid is its compatibility with green chemistry principles. As industries shift toward eco-friendly synthesis methods, this compound's modular structure allows for efficient catalytic transformations with minimal waste. Its pyrazole core also aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry circles.

From a commercial perspective, suppliers and manufacturers of CAS No. 2138039-35-5 emphasize its high purity (>98%) and stability under standard storage conditions. These qualities make it suitable for high-throughput screening and combinatorial chemistry applications. Additionally, its solubility profile in polar solvents like DMSO and methanol facilitates its use in various experimental protocols.

Emerging studies suggest that derivatives of 2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid may exhibit enzyme inhibitory activity, particularly against kinases and oxidoreductases. This has sparked interest in its potential as a lead compound for oncology and anti-inflammatory research. The compound's oxan-4-yl group contributes to its stereoelectronic properties, which are critical for target binding affinity.

In summary, 2-3-(oxan-4-yl)-1H-pyrazol-1-ylacetic acid (CAS No. 2138039-35-5) represents a promising candidate for multiple scientific domains. Its structural elegance, combined with practical applicability, positions it at the forefront of modern chemical innovation. Future research will likely explore its structure-activity relationships and scalability for industrial production.

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